Cas no 61494-58-4 (3-Pyridineacetic acid, 2-(phenylamino)-)

• Product Name: 3-Pyridineacetic acid, 2-(phenylamino)-
• CAS No: 61494-58-4
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 477314
• Update Time: 2024-01-30

3-Pyridineacetic acid, 2-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineacetic acid, 2-(phenylamino)-

• Inchi： 1S/C13H12N2O2/c16-12(17)9-10-5-4-8-14-13(10)15-11-6-2-1-3-7-11/h1-8H,9H2,(H,14,15)(H,16,17)
• InChI Key： WQGWXDKAVJQRQQ-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC=C2)=NC=CC=C1CC(O)=O

Computed Properties

• Exact Mass: 228.08996

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 417.8±35.0 °C(Predicted)
• PSA: 62.22
• pka: 3.43±0.10(Predicted)